Cas no 1384213-88-0 (2-(hydrazinylmethyl)quinoxaline)

• Product Name: 2-(hydrazinylmethyl)quinoxaline
• CAS No: 1384213-88-0
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD28153109
• CID: 5244357
• PubChem ID: 91081834
• Update Time: 2025-11-06

2-(hydrazinylmethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-(hydrazinylmethyl)-
• 2-(hydrazinylmethyl)quinoxaline

• MDL： MFCD28153109
• Inchi： 1S/C9H10N4/c10-12-6-7-5-11-8-3-1-2-4-9(8)13-7/h1-5,12H,6,10H2
• InChI Key： VYHXQUTZIWSGPV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1CNN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-(hydrazinylmethyl)quinoxaline

2-(Hydrazinylmethyl)Quinoxaline: A Comprehensive Overview

2-(Hydrazinylmethyl)quinoxaline, with the CAS number 1384213-88-0, is a versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which combines a quinoxaline core with a hydrazinylmethyl group, making it a valuable building block for the development of novel pharmaceuticals and functional materials.

The quinoxaline scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. Quinoxalines have been reported to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, anticancer, and anti-inflammatory activities. The introduction of a hydrazinylmethyl group to the quinoxaline core can significantly enhance these properties, making 2-(hydrazinylmethyl)quinoxaline an attractive candidate for drug discovery and development.

Recent research has focused on the synthesis and biological evaluation of 2-(hydrazinylmethyl)quinoxaline derivatives. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2-(hydrazinylmethyl)quinoxaline derivatives and their evaluation as potential anticancer agents. The results showed that several derivatives exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The study also highlighted the importance of the hydrazinylmethyl group in enhancing the anticancer activity of the quinoxaline scaffold.

In addition to its potential as an anticancer agent, 2-(hydrazinylmethyl)quinoxaline has shown promise in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry investigated the antiviral activity of 2-(hydrazinylmethyl)quinoxaline derivatives against several viruses, including influenza A virus and herpes simplex virus (HSV). The results indicated that certain derivatives exhibited significant antiviral activity, suggesting their potential as lead compounds for the development of antiviral drugs.

The synthetic accessibility of 2-(hydrazinylmethyl)quinoxaline is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been developed to access this compound and its derivatives. One common approach involves the reaction of quinoxaline-2-carbaldehyde with hydrazine hydrate or substituted hydrazines. This method is straightforward and can be easily scaled up for large-scale production. Another approach involves the use of transition-metal-catalyzed coupling reactions, which offer high regioselectivity and functional group tolerance.

Beyond medicinal chemistry, 2-(hydrazinylmethyl)quinoxaline has found applications in materials science. For example, it has been used as a ligand in coordination chemistry to form metal complexes with various transition metals. These complexes have shown interesting properties, such as luminescence and catalytic activity, making them useful in areas such as sensing and catalysis. A recent study published in Inorganic Chemistry reported the synthesis and characterization of a series of ruthenium complexes containing 2-(hydrazinylmethyl)quinoxaline. The complexes exhibited strong luminescence properties and were found to be effective catalysts for several organic transformations.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of 2-(hydrazinylmethyl)quinoxaline is still limited, but preliminary studies suggest that it has low toxicity and is biodegradable under certain conditions. However, further studies are needed to fully understand its environmental behavior and ensure its safe use.

In conclusion, 2-(hydrazinylmethyl)quinoxaline, with CAS number 1384213-88-0, is a multifaceted compound with significant potential in various fields. Its unique molecular structure makes it a valuable building block for the development of novel pharmaceuticals and functional materials. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern chemistry.